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Degradation Half-Life Comparison

Fungicide Crop / Matrix
Half-Life
(Days)

Experimental
Conditions

Reference

Mandipropamid Squash Fruit 4.6 Greenhouse, foliar spray
[1]

Squash Leaf 8.1 Greenhouse, foliar spray
[1]

Chinese Cabbage 1.8 - 2.0 Field trials [2]

Cowpea 1.6 - 2.4 Field trials [2]

Cucumber 2.4 - 5.5 Field trials [2]

Tomato 5.0 - 8.4 Field trials [2]

Soil 13 - 159 Laboratory studies (wider
range) [3]
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Fungicide Crop / Matrix
Half-Life
(Days)

Experimental
Conditions

Reference

Metalaxyl Squash Fruit 2.7 Greenhouse, foliar spray

[1]

Squash Leaf 5.0 Greenhouse, foliar spray

[1]

Tomato Fruit 1.81 Field, single application

[4]

Durian Leaf 16.50 Greenhouse, foliar spray

[5] [6]

Various (Grape, Pepper,

Cucumber, etc.)

0.4 - 6.0 Literature review [5] [6]

Detailed Experimental Protocols

The data in the table above was generated using rigorous, reproducible methodologies. Here are the detailed

protocols from key studies.

Study on Squash in a Greenhouse [1]

This research provides a direct comparison of both fungicides under identical conditions.

Sample Preparation: Used the QuEChERS method. Homogenized squash fruit and leaf samples
(10 g) were extracted with 10 mL of acetonitrile using a commercial EN-QuEChERS kit (containing

MgSO₄, NaCl, sodium citrate, and disodium citrate sesquihydrate). The extract was centrifuged, and
the supernatant was filtered [1].

Analysis: Analysis was performed using Ultra-High Performance Liquid Chromatography
coupled with Tandem Mass Spectrometry (UHPLC-MS/MS). The instrument was a Shimadzu

LCMS-8045 with a UHPLC Nexera X2 system and a Phenomenex Kinetex C18 column [1].
Field Experiment: Squash plants were treated with the fungicides three times at 7-day intervals.

Samples were collected at 0, 3, 5, 7, and 14 days after the final application. The half-lives were
calculated from the dissipation data of residues over time [1].
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Study on Metalaxyl in Durian Leaf [5] [6]

This study established a simple and validated method for metalaxyl detection.

Sample Preparation: An optimized protocol used ethyl acetate as the extraction solvent. Cleaned

durian leaf tissue (0.5 g) was extracted with 5 mL of ethyl acetate. The method included a step to
clean the leaf surface before extraction to remove surface residue. The extract was then re-dissolved

in 100% acetonitrile without further clean-up [5] [6].
Analysis: Detection was carried out using High-Performance Liquid Chromatography (HPLC) [5]

[6].
Field Experiment: Durian seedlings were treated with metalaxyl (4 g/L) via foliar spray. The

dissipation pattern was monitored, and the half-life was calculated using a first-order kinetics equation
[5] [6].

Study on Mandipropamid in Various Vegetables [2]

This research investigated the enantioselective degradation of mandipropamid in field conditions.

Sample Preparation & Analysis: A chiral analytical method was developed for determination of

mandipropamid enantiomers in vegetables using LC-MS/MS. The method was validated with
acceptable accuracy (recovery: 73.8–106%) and precision (relative standard deviation: < 11%) [2].

Field Experiment: Field trials were conducted on tomato, cucumber, Chinese cabbage, and cowpea.
Residues were analyzed over time to determine the dissipation rate and half-life, noting that different

enantiomers degraded at different rates in various crops [2].

The workflow for a typical residue dissipation study can be summarized as follows:
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Study Design
(Greenhouse/Field)

Pesticide Application
(Foliar Spray/Soil Drench)

Sample Collection
(At predetermined intervals)

Sample Preparation
(Homogenization, Extraction, e.g., QuEChERS)

Instrumental Analysis
(LC-MS/MS, HPLC)

Data Analysis
(Residue Quantification, Half-life Calculation)

Reporting Results
(Dissipation Kinetics, Risk Assessment)

Click to download full resolution via product page

Key Factors Influencing Degradation

The half-life of a fungicide is not a fixed value but is influenced by several factors, which explains the

variation in the data:

Crop Type: The plant species and plant part (fruit vs. leaf) significantly impact degradation. Squash
leaves retain both fungicides longer than the fruit [1]. Mandipropamid also shows enantioselective
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degradation, where one molecular form breaks down faster than the other, and this preference varies

by crop [2].
Application Method: Research on metalaxyl in durian found that soil drenching led to an eight

times higher concentration in plants compared to foliar spray [5] [6].
Environmental Conditions: Temperature, humidity, and sunlight can accelerate or slow down

degradation processes [5] [6].
Formulation and pH: The pH of the spray solution can affect the stability of the fungicide. A lower pH

generally increases the half-life of the active ingredient, making it more persistent on the leaf surface
[7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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